molecular formula C18H32O7 B591662 Hexanal, 2-ethyl-, polymer with 2,5-furandione and oxybis[propanol] CAS No. 129731-09-5

Hexanal, 2-ethyl-, polymer with 2,5-furandione and oxybis[propanol]

Cat. No.: B591662
CAS No.: 129731-09-5
M. Wt: 360.447
InChI Key: AUZYURFFQFLNQT-UHFFFAOYSA-N
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Description

Hexanal, 2-ethyl-, polymer with 2,5-furandione and oxybis[propanol], also known as Hexanal, 2-ethyl-, polymer with 2,5-furandione and oxybis[propanol], is a useful research compound. Its molecular formula is C18H32O7 and its molecular weight is 360.447. The purity is usually 95%.
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Properties

CAS No.

129731-09-5

Molecular Formula

C18H32O7

Molecular Weight

360.447

IUPAC Name

2-ethylhexanal;furan-2,5-dione;3-(3-hydroxypropoxy)propan-1-ol

InChI

InChI=1S/C8H16O.C6H14O3.C4H2O3/c1-3-5-6-8(4-2)7-9;7-3-1-5-9-6-2-4-8;5-3-1-2-4(6)7-3/h7-8H,3-6H2,1-2H3;7-8H,1-6H2;1-2H

InChI Key

AUZYURFFQFLNQT-UHFFFAOYSA-N

SMILES

CCCCC(CC)C=O.C1=CC(=O)OC1=O.C(CO)COCCCO

Synonyms

Hexanal, 2-ethyl-, polymer with 2,5-furandione and oxybis[propanol]

Origin of Product

United States

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